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A Comparative Study of Hastelloy C-22 and Inconel 625 in Chloride Environments

A Comprehensive Guide for Researchers and
Scientists
In applications where resistance to aggressive chloride-containing environments is critical, the

selection of the appropriate high-performance alloy is paramount. This guide provides an

objective comparison of two leading nickel-based alloys, Hastelloy C-22 and Inconel 625, with

a focus on their performance in chloride-rich settings. The information presented herein is

supported by experimental data to assist researchers, scientists, and drug development

professionals in making informed material choices.

Chemical Composition
The fundamental differences in the corrosion resistance of Hastelloy C-22 and Inconel 625 can

be attributed to their distinct elemental compositions. Hastelloy C-22 possesses a higher

concentration of molybdenum and tungsten, which are known to enhance resistance to pitting

and crevice corrosion. In contrast, Inconel 625 has a higher nickel content and includes

niobium, which contributes to its high-temperature strength.

Table 1: Nominal Chemical Composition of Hastelloy C-22 and Inconel 625 (% by weight)
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Element
Hastelloy C-22 (UNS
N06022)

Inconel 625 (UNS N06625)

Nickel (Ni) Balance (~56) Balance (>58)

Chromium (Cr) 20.0 - 22.5 20.0 - 23.0

Molybdenum (Mo) 12.5 - 14.5 8.0 - 10.0

Iron (Fe) 2.0 - 6.0 5.0 max

Tungsten (W) 2.5 - 3.5 -

Cobalt (Co) 2.5 max 1.0 max

Niobium (Nb) + Tantalum (Ta) - 3.15 - 4.15

Manganese (Mn) 0.5 max 0.5 max

Silicon (Si) 0.08 max 0.5 max

Carbon (C) 0.015 max 0.10 max

Vanadium (V) 0.35 max -

Phosphorus (P) 0.02 max 0.015 max

Sulfur (S) 0.02 max 0.015 max

Aluminum (Al) - 0.4 max

Titanium (Ti) - 0.4 max

Mechanical Properties
Both alloys exhibit excellent mechanical properties, but their strengths are optimized for

different service conditions. Inconel 625 is often favored for high-temperature applications

where high strength is a primary requirement. Hastelloy C-22, while also strong, is primarily

selected for its superior corrosion resistance in a wider range of corrosive media.

Table 2: Typical Mechanical Properties of Hastelloy C-22 and Inconel 625 (Annealed

Condition)
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Property Hastelloy C-22 Inconel 625

Tensile Strength (ksi) 100 120 - 150

Yield Strength (0.2% offset,

ksi)
45 60 - 90

Elongation (%) 45 30 - 50

Hardness (Rockwell B) 90 95

Corrosion Resistance in Chloride Environments
The primary distinction between Hastelloy C-22 and Inconel 625 lies in their performance in

chloride-containing environments, which are notorious for inducing localized corrosion such as

pitting and crevice corrosion, as well as stress corrosion cracking (SCC).

Pitting and Crevice Corrosion
Hastelloy C-22 generally demonstrates superior resistance to pitting and crevice corrosion in

oxidizing chloride solutions compared to Inconel 625.[1] This is largely due to its higher

molybdenum and tungsten content. The critical pitting temperature (CPT) and critical crevice

temperature (CCT) are key indicators of an alloy's resistance to localized corrosion. Higher

CPT and CCT values signify better resistance.

Table 3: Comparative Corrosion Performance in Chloride Environments

Parameter Hastelloy C-22 Inconel 625 Test Environment

Critical Crevice

Potential at 95°C (mV

vs. Ag/AgCl)

Higher Lower
Concentrated Chloride

Electrolytes

Critical Crevice

Temperature
Higher Lower

Oxidizing acids

containing FeCl₃

Corrosion Rate in

10% HCl at 50°C

(g/m²·h)

0.4 (for C-276) 22 10% Hydrochloric Acid
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Note: The corrosion rate data for Hastelloy is for grade C-276, which is similar to C-22 in this

environment, and is provided for comparative context.[2]

A study on the crevice corrosion resistance of these alloys in concentrated chloride solutions

from 60 to 95°C showed that air-aged Hastelloy C-22 is more resistant to crevice corrosion

than air-aged Inconel 625, as evidenced by higher critical crevice potentials.[1]

Stress Corrosion Cracking (SCC)
Both alloys possess excellent resistance to chloride-induced stress corrosion cracking.

However, under very severe conditions of high temperature and high chloride and acid

concentrations, differences in their performance can emerge.

Experimental Protocols
The following are detailed methodologies for key experiments cited in the comparison of

Hastelloy C-22 and Inconel 625.

Critical Pitting and Crevice Temperature Testing (ASTM
G48)
The ASTM G48 standard provides methods for determining the resistance of stainless steels

and related alloys to pitting and crevice corrosion.[3][4] For nickel-based alloys like Hastelloy
C-22 and Inconel 625, Methods C (Critical Pitting Temperature) and D (Critical Crevice

Temperature) are applicable.[3][4]

Methodology:

Test Specimen Preparation: Specimens of a standard size are prepared from the alloy being

tested. The surface is typically ground to a 120-grit finish and cleaned with acetone.

Crevice Formers (for Method D): For crevice corrosion testing, TFE-fluorocarbon blocks are

attached to the specimen using O-rings to create a standardized crevice.

Test Solution: A solution of 6% ferric chloride (FeCl₃) by weight is prepared.
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Exposure: The specimen is immersed in the test solution for a period of 72 hours at a

constant temperature.

Temperature Increments: The test is repeated with fresh specimens and fresh solution at

different temperatures, typically in 5°C increments.

Evaluation: After exposure, the specimens are cleaned and inspected under a microscope.

The CPT or CCT is the lowest temperature at which pitting or crevice corrosion is observed.

Cyclic Potentiodynamic Polarization Testing (ASTM G61)
This electrochemical test is used to determine the susceptibility of an alloy to localized

corrosion in a chloride environment.[5][6][7][8][9]

Methodology:

Electrochemical Cell Setup: A standard three-electrode electrochemical cell is used,

consisting of the test alloy as the working electrode, a saturated calomel electrode (SCE) or

Ag/AgCl as the reference electrode, and two graphite counter electrodes.

Test Solution: A 3.5% sodium chloride (NaCl) solution is typically used. The solution is

deaerated by purging with nitrogen gas before and during the experiment.

Potential Scan: The potential of the working electrode is scanned in the noble (positive)

direction from its open-circuit potential at a controlled rate (e.g., 0.167 mV/s).

Scan Reversal: The scan is reversed once the current density reaches a predetermined

value.

Data Analysis: The resulting polarization curve is analyzed to determine key parameters

such as the pitting potential (Epit) and the repassivation or protection potential (Eprot). A

more positive Epit indicates a higher resistance to pitting initiation.

Stress Corrosion Cracking Testing (ASTM G36)
ASTM G36 provides a procedure for evaluating the SCC resistance of metals and alloys in a

boiling magnesium chloride solution.[10][11]
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Methodology:

Test Specimen: U-bend specimens are commonly used to introduce a high level of stress.

Test Solution: A boiling solution of 45% magnesium chloride (MgCl₂) is used, which

maintains a constant temperature of approximately 155°C.

Exposure: The stressed specimens are immersed in the boiling solution.

Inspection: The specimens are periodically removed and examined for the appearance of

cracks. The time to cracking is recorded as a measure of SCC susceptibility.

Visualizing the Experimental Workflow
The following diagram illustrates a typical experimental workflow for the comparative evaluation

of Hastelloy C-22 and Inconel 625.
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Click to download full resolution via product page

Caption: Experimental workflow for comparing the corrosion performance of Hastelloy C-22

and Inconel 625.

Conclusion
Both Hastelloy C-22 and Inconel 625 are exceptional alloys for demanding applications.

However, for service in aggressive, oxidizing chloride environments where resistance to pitting,

crevice corrosion, and stress corrosion cracking is the primary concern, Hastelloy C-22

generally offers superior performance due to its higher molybdenum and tungsten content.

Inconel 625 remains an excellent choice for applications requiring high strength at elevated

temperatures, with very good corrosion resistance in many environments. The selection

between these two alloys should be based on a thorough evaluation of the specific service

conditions, including chemical composition of the environment, temperature, and mechanical

stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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